Cas no 312504-70-4 (5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide)

• Product Name: 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide
• CAS No: 312504-70-4
• MF: C₁₉H₂₁ClN₂O₄S
• MW: 408.899042844772
• CID: 5804927
• PubChem ID: 1315132
• Update Time: 2025-06-14

5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-(azepan-1-ylsulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide
• Benzamide, 2-chloro-5-[(hexahydro-1H-azepin-1-yl)sulfonyl]-N-(3-hydroxyphenyl)-
• AKOS000729014
• SCHEMBL1093544
• F0907-1407
• Cambridge id 6648610
• Oprea1_601276
• SR-01000432478-1
• SR-01000432478
• 5-(AZEPANE-1-SULFONYL)-2-CHLORO-N-(3-HYDROXYPHENYL)BENZAMIDE
• AB00114121-01
• 312504-70-4
• 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide

• Inchi： 1S/C19H21ClN2O4S/c20-18-9-8-16(27(25,26)22-10-3-1-2-4-11-22)13-17(18)19(24)21-14-6-5-7-15(23)12-14/h5-9,12-13,23H,1-4,10-11H2,(H,21,24)
• InChI Key： ISKVRBXOZCATCX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(O)=C1)(=O)C1=CC(S(N2CCCCCC2)(=O)=O)=CC=C1Cl

Computed Properties

• Exact Mass: 408.0910560g/mol
• Monoisotopic Mass: 408.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3(Predicted)
• pka: 9.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide

Comprehensive Overview of 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide (CAS No. 312504-70-4)

The compound 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide (CAS No. 312504-70-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the azepane ring and sulfonyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets. The presence of the hydroxyphenyl moiety further enhances its solubility and binding affinity, which is critical for drug development.

In recent years, the demand for sulfonamide-based compounds like 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide has surged due to their versatility in medicinal chemistry. This compound aligns with the growing trend of targeted therapy, where precision and specificity are paramount. Users searching for "sulfonamide derivatives in drug discovery" or "azepane-containing bioactive molecules" will find this compound highly relevant. Its chloro and hydroxy substituents also contribute to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

From a synthetic perspective, CAS No. 312504-70-4 exemplifies the advancements in heterocyclic chemistry. The azepane ring, a seven-membered nitrogen-containing heterocycle, is increasingly studied for its conformational flexibility and bioactivity. Coupled with the benzamide scaffold, this compound offers a rich platform for structure-activity relationship (SAR) studies. Researchers exploring "SAR of sulfonamide benzamides" or "design of kinase inhibitors" will find this molecule particularly intriguing.

The pharmacological potential of 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide is further highlighted by its compatibility with modern high-throughput screening (HTS) techniques. Its moderate molecular weight and balanced lipophilicity make it suitable for drug-like property assessments. Additionally, the compound's hydroxyphenyl group may facilitate interactions with enzymes or receptors involved in inflammatory pathways, a hot topic in searches like "anti-inflammatory small molecules" or "novel enzyme modulators."

In the context of green chemistry, this compound's synthetic routes are being optimized to reduce waste and improve yields. The incorporation of sustainable solvents and catalytic methods aligns with the industry's shift toward environmentally friendly practices. Queries such as "green synthesis of sulfonamides" or "catalytic amidation techniques" reflect this growing interest. Furthermore, the compound's stability under various pH conditions makes it a reliable candidate for formulation studies.

As the scientific community continues to explore 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide, its applications extend beyond traditional drug discovery. For instance, its fluorescence properties or potential use in proteomics research are areas of active investigation. Searches for "fluorescent probes for protein binding" or "small molecules in proteomics" may uncover new uses for this versatile compound. Its multi-target capabilities also position it as a valuable tool in systems biology.

In conclusion, 5-(azepane-1-sulfonyl)-2-chloro-N-(3-hydroxyphenyl)benzamide (CAS No. 312504-70-4) represents a convergence of structural ingenuity and therapeutic potential. Its relevance to contemporary research themes—such as targeted drug design, sustainable synthesis, and multi-omics applications—ensures its place in the scientific spotlight. For researchers and industry professionals alike, this compound offers a wealth of opportunities to advance both knowledge and innovation.